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Compound of Interest

Compound Name: 1-Chloro-1-methylcyclohexane

Cat. No.: B1295254

Essential Safety and Handling Guide for 1-
Chloro-1-methylcyclohexane

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Chloro-1-methylcyclohexane, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Chloro-1-methylcyclohexane is a chemical that requires careful handling due to its potential
hazards. While specific toxicity data is limited, it is essential to use appropriate personal
protective equipment (PPE) to minimize exposure.[1] Always handle this chemical in a well-
ventilated area, preferably within a chemical fume hood.[2]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specific
Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[1][2]

To prevent eye contact which

can cause irritation.

Skin Protection

Wear fire/flame resistant and
impervious clothing.[1][2]
Chemical-resistant gloves
(e.g., nitrile rubber) are

required.[1]

To prevent skin contact.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use
a full-face respirator with an
appropriate organic vapor
cartridge.[1][2]

To prevent respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation:

Ensure you are in a well-ventilated laboratory, preferably with a functioning chemical fume

hood.[2]

Confirm that an eyewash station and safety shower are readily accessible.

Don the appropriate PPE as detailed in Table 1. Gloves must be inspected for integrity

before use.[2]

Assemble all necessary experimental equipment and reagents to minimize movement

outside the designated work area.

. Handling:

Avoid contact with skin and eyes.[1][2]
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Avoid the formation of dust and aerosols.[2]
Use non-sparking tools to prevent ignition, as the substance may be flammable.[2]
Ground all equipment to prevent fire caused by electrostatic discharge.[2]

Keep the container tightly closed when not in use and store it in a dry, cool, and well-
ventilated place.[2]

. Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[1]

Remove all sources of ignition.[1][2]

Wear chemical-impermeable gloves and other appropriate PPE.[1]
Contain the spill and prevent it from entering drains.[1][2]

Collect the spilled material using an inert absorbent and place it in a suitable, closed
container for disposal.[1]

Disposal Plan: Step-by-Step Waste Management

1.

Waste Classification:

Classify 1-Chloro-1-methylcyclohexane waste as a halogenated organic hazardous waste.

. Segregation and Collection:

Collect waste in a designated, properly labeled, and sealed container. The container should
be compatible with the chemical.

Do not mix with other waste streams to prevent unwanted reactions.

. Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.
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4. Disposal:

e The material should be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[2]

e Do not discharge the chemical into sewer systems or the environment.[2]

o Contaminated packaging should be triple-rinsed and either recycled, reconditioned, or
punctured to be made unusable before disposal in a sanitary landfill.[2]

Quantitative Data Summary

Table 2: Physical and Chemical Properties of 1-Chloro-1-methylcyclohexane

Property Value

Molecular Formula C7H13CI[3]
Molecular Weight 132.63 g/mol [3]
Flash Point 38.4 °C[2]
Auto-ignition Temperature No data available[2]
pH No data available[2]
Solubility No data available[2]

Experimental Workflow Diagram

The following diagram illustrates the logical flow for safely handling 1-Chloro-1-
methylcyclohexane from preparation to disposal.
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Caption: Workflow for handling 1-Chloro-1-methylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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